Cas no 741259-87-0 (Carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-,1,1-dimethylethyl ester)
Carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-,1,1-dimethylethyl ester
- [(4-Methoxyphenyl)(Phenylsulfonyl) Methyl]Carbamic Acid Tert-Butyl Ester
- N-[(4-Methoxyphenyl)(phenylsulfonyl)methyl]carbamic acid 1,1-dimethylethyl ester
- tert-Butyl[(phenylsulfonyl)(4-methoxyphenyl)methyl]carbamate
- tert-Butyl ((4-methoxyphenyl)(phenylsulfonyl)methyl)carbamate
- SCHEMBL12838215
- N-Boc-alpha-(phenylsulfonyl)-4-methoxybenzylamine, 95%
- n-boc-alpha-(phenylsulfonyl)-4-methoxybenzylamine
- 741259-87-0
-
- MDL: MFCD22124436
- Inchi: InChI=1S/C19H23NO5S/c1-19(2,3)25-18(21)20-17(14-10-12-15(24-4)13-11-14)26(22,23)16-8-6-5-7-9-16/h5-13,17H,1-4H3,(H,20,21)
- InChI Key: JBOXLVHIHXWCPQ-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)OC)S(=O)(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 377.12969401g/mol
- Monoisotopic Mass: 377.12969401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 90.1Ų
Experimental Properties
- Melting Point: 159-164 °C
Carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-,1,1-dimethylethyl ester Security Information
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Symbol:
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36
- Safety Instruction: 26
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Hazardous Material Identification:
- Storage Condition:2-8°C
Carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-,1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 748552-5G |
N-Boc-α-(phenylsulfonyl)-4-methoxybenzylamine |
741259-87-0 | 95% | 5G |
¥440.84 | 2022-02-24 |
Carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-,1,1-dimethylethyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-,1,1-dimethylethyl ester
Carbamic Acid, [(4-Methoxyphenyl)(Phenylsulfonyl)methyl]-, 1,1-Dimethylethyl Ester (CAS No. 741259-87-0)
Carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-, 1,1-dimethylethyl ester is a complex organic compound with the CAS registry number 741259-87-0. This compound belongs to the class of carbamates and is widely studied in the fields of organic synthesis and medicinal chemistry. The molecule features a carbamate functional group, which is characterized by the presence of an urethane linkage. This structure makes it a versatile building block in the synthesis of various bioactive molecules.
The compound's structure is notable for its 4-methoxyphenyl group, which introduces electronic and steric effects that can influence its reactivity and biological activity. Additionally, the phenylsulfonyl group adds a sulfonamide functionality, enhancing the compound's potential for use in drug design. The 1,1-dimethylethyl ester moiety further contributes to the molecule's stability and solubility properties.
Recent studies have highlighted the importance of carbamate derivatives in medicinal chemistry due to their ability to act as inhibitors of various enzymes. For instance, researchers have explored the potential of this compound as a kinase inhibitor, which could have applications in treating diseases such as cancer. The 4-methoxyphenyl group has been shown to enhance the compound's ability to bind to specific protein targets, making it a promising candidate for drug development.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of phase-transfer catalysts has been reported to improve the yield and purity of the product. Furthermore, advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound.
From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the standards required for use in pharmaceutical applications.
The biological evaluation of this compound has revealed its potential as an antimicrobial agent. Studies conducted using various bacterial and fungal strains have demonstrated its ability to inhibit microbial growth effectively. This property makes it a valuable candidate for developing new antibiotics or antifungal agents.
Moreover, computational chemistry has played a significant role in understanding the molecular interactions of this compound with biological targets. Molecular docking studies have provided valuable insights into how the 4-methoxyphenyl group and phenylsulfonyl group contribute to binding affinity and selectivity.
In conclusion, carbamic acid, [(4-methoxyphenyl)(phenylsulfonyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 741259-87-0) is a multifaceted compound with promising applications in drug discovery and organic synthesis. Its unique structural features and versatile functional groups make it an invaluable tool for researchers in various scientific disciplines.
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